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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488

Technical Support Center: Disperbyk 160
Formulations

This technical support center provides researchers, scientists, and drug development
professionals with guidance on improving the long-term stability of formulations containing
Disperbyk 160.

Frequently Asked Questions (FAQSs)

Q1: What is Disperbyk 160 and what is its primary function?

Disperbyk 160 is a wetting and dispersing additive for solvent-borne systems.[1][2] It is a
solution of a high molecular weight block copolymer with pigment affinic groups.[1][3][4] Its
primary function is to deflocculate pigments and provide steric stabilization, which prevents
reagglomeration.[2][4][5] This leads to stabilized color strength, high gloss, and improved
pigment wetting and loading.[1][4]

Q2: In which applications is Disperbyk 160 typically used?

Disperbyk 160 is utilized in a variety of solvent-borne coatings, including general industrial,
automotive OEM and refinish, coil coatings, wood coatings, and pigment concentrates.[1]

Q3: How does Disperbyk 160 contribute to long-term stability?
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Disperbyk 160 promotes long-term stability by ensuring a fine and homogeneous distribution
of solid particles in liquid media.[6][7][8] It achieves this by adsorbing onto the surface of
pigments, creating a steric barrier that prevents them from coming close enough to flocculate.
[5][9] This stabilization helps to maintain viscosity and prevent settling of pigments over time.
[10]

Q4: Are there any known compatibility issues with Disperbyk 1607

The treatment of some organic pigments can negatively impact the effectiveness of Disperbyk
160. In such instances, testing with an untreated version of the same pigment may yield better
results.[5] Additionally, in coil coatings, potential interactions with acid catalysts should be
considered, with amine-blocked acids being less suitable.[5]

Troubleshooting Guide
Issue 1: Increased viscosity or gelling of the formulation over time.
o Possible Cause: Insufficient stabilization of pigments leading to flocculation. The right

amount of wetting and dispersing additive is crucial for complete coverage of the pigment
surface.[11]

e Troubleshooting Steps:

o Verify Dosage: Ensure the concentration of Disperbyk 160 is within the recommended
range for the specific pigment type and loading. Optimal levels should be determined by
creating a ladder series in the laboratory.[5]

o Improve Incorporation: Ensure the additive is well-dissolved in the resin and solvent
mixture before adding the pigments.[5] For better dispersion, it is recommended to add the
wetting and dispersing additives to the millbase.[5]

o Alternative Additives: For certain systems, especially those with high solids, other
additives like Disperbyk-2152 or BYK-9076 might offer better viscosity reduction.[12][13]

Issue 2: Color shift or loss of color strength upon storage.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.byk.com/en/products/additive-guide/disperbyk-161
https://www.byk.com/en/product/additive-guide/disperbyk
https://www.byk.com/en/products/additive-guide/disperbyk
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.byk.com/en/service/ebooks/wetting-and-dispersing-additives#deflocculating-wetting-and-dispersing-additives
https://www.imcd.at/product/disperbyk160/01t6900000AYHEvAAP
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.byk.com/en/service/technical-service/ask-the-expert/general-industrial-coatings
https://www.benchchem.com/product/b1167488?utm_src=pdf-body
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://media.knowde.com/image/upload/v1733488237/TDS-Disperbyk-160.pdf20241206-1-he2rmi.pdf
https://www.comindex.es/en/novedades/byk-additives-high-and-100-solids-systems
https://www.byk.com/en/service/technical-service/ask-the-expert/marine-and-protective-coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Possible Cause: Pigment flocculation or settling. When pigments agglomerate, their ability to
scatter light and impart color is reduced.

e Troubleshooting Steps:

o Evaluate Dispersion Quality: Check the initial dispersion quality using techniques like the
Hegman gauge. A poor initial dispersion will be more prone to flocculation over time.

o Review Additive Dosage: An incorrect dosage can lead to incomplete pigment
stabilization. Refer to the recommended dosage table and consider performing a dosage
optimization study.[5]

o Consider Synergistic Additives: In some cases, a combination of wetting and dispersing
agents can provide better long-term stability.

Issue 3: Formation of sediment or hard cake at the bottom of the container.

o Possible Cause: Poor pigment suspension and stabilization. This occurs when the forces
holding the pigments in suspension are overcome by gravity.

e Troubleshooting Steps:

o Optimize Disperbyk 160 Level: Ensure adequate dosage to provide strong steric
stabilization.

o Incorporate an Anti-Settling Agent: Consider the addition of a rheology modifier, such as
RHEOBYK-7410 ET or BYK-430, to build a network structure within the formulation that
helps to suspend pigments.[13]

o Proper Incorporation: Ensure the dispersing additive is added to the millbase before the
pigments to ensure it can effectively adsorb onto the pigment surfaces.[5]

Data Presentation

Table 1: Recommended Dosage of Disperbyk 160 (as supplied) based on Pigment Type.
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Pigment Type Recommended Dosage (%)
Inorganic Pigments 10-15

Titanium Dioxide 5-6

Organic Pigments 30-90

Carbon Blacks 70 - 140

Data sourced from the Disperbyk 160 technical datasheet.[1][5] The optimal dosage is highly
dependent on the pigment's particle size and should be determined experimentally.[5]

Experimental Protocols & Workflows

A critical aspect of ensuring long-term stability is a robust experimental approach to evaluate
formulation performance over time.

Experimental Workflow for Long-Term Stability Assessment
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Caption: Experimental workflow for assessing the long-term stability of a Disperbyk 160
formulation.

Troubleshooting Logic for Formulation Instability
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Caption: Troubleshooting decision tree for common stability issues in Disperbyk 160

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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